Cas no 944896-64-4 (Imidazo[1,2-A]pyrimidine-6-carboxylic acid)

Imidazo[1,2-A]pyrimidine-6-carboxylic acid structure

944896-64-4 structure

Product Name:Imidazo[1,2-A]pyrimidine-6-carboxylic acid

CAS No:944896-64-4

MF:C₇H₅N₃O₂

MW:163.133500814438

MDL:MFCD10698088

CID:1082651

PubChem ID:55262622

Update Time:2024-10-25

Imidazo[1,2-A]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyrimidine-6-carboxylic acid
- IRCKAWIBTUJQID-UHFFFAOYSA-N
- AB61246
- SY119067
- Z2739025477
- DA-33540
- SCHEMBL156974
- DS-13990
- AKOS006302737
- MFCD10698088
- Imidazo[1,2-a]pyrimidine-6-carboxylicacid
- CS-0035932
- EN300-147397
- 944896-64-4
- Z1198278439
- Imidazo[1,2-A]pyrimidine-6-carboxylic acid
- MDL： MFCD10698088
- Inchi： 1S/C7H5N3O2/c11-6(12)5-3-9-7-8-1-2-10(7)4-5/h1-4H,(H,11,12)
- InChI Key： IRCKAWIBTUJQID-UHFFFAOYSA-N
- SMILES： O=C(C1=CN2C(=NC=C2)N=C1)O

Computed Properties

Exact Mass: 163.038176411g/mol
Monoisotopic Mass: 163.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.5
XLogP3: 0.6

Imidazo[1,2-A]pyrimidine-6-carboxylic acid Pricemore >>

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Imidazo[1,2-A]pyrimidine-6-carboxylic acid Production Method

Production Method 1

1083196-24-0

944896-64-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6, cooled

Reference

: Amido-benzyl sulfoxide derivatives as Antitumor, Anti-inflammatory agents

, World Intellectual Property Organization, , ,

Production Method 2

1083196-24-0

944896-64-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6

Reference

: Preparation of amidobenzyl sulfone and sulfoxide derivatives as NAMPT inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

1083196-24-0

944896-64-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6

Reference

: Alkyl-and di-substituted amido-benzyl sulfonamide derivatives

, World Intellectual Property Organization, , ,

Production Method 4

1083196-24-0

944896-64-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6

Reference

: Preparation of amido spirocyclic amide and sulfonamide derivatives as nicotinamide phosphoribosyl transferase inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

1083196-24-0

944896-64-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; 1 h, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6

Reference

: Preparation of pyridinyl and pyrimidinyl sulfoxide and sulfone derivatives as NAMPT inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

1083196-24-0

944896-64-4

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol ; 10 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6

Reference

: Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of tropomyosin-related kinases and their preparation and use in the treatment of pain

, World Intellectual Property Organization, , ,